Cas no 1806800-72-5 (3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile
• CAS No: 1806800-72-5
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4855274
• Update Time: 2025-05-19

3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H9F2N3/c1-5-4-6(13)8(9(10)11)14-7(5)2-3-12/h4,9H,2,13H2,1H3
• InChI Key： WDFLYOQADNEMBE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(CC#N)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile

Introduction to 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile (CAS No. 1806800-72-5) and Its Emerging Applications in Chemical Biology

3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile, identified by its CAS number 1806800-72-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, a methyl group, and an acetonitrile moiety, endows this molecule with a high degree of structural complexity and potential for versatile applications.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of the molecule, thereby influencing its reactivity and interactions with biological targets. In recent years, compounds featuring difluoromethyl groups have been extensively studied for their role in enhancing metabolic stability, improving binding affinity, and altering pharmacokinetic profiles of drug candidates. The incorporation of this moiety into 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile suggests that it may exhibit enhanced bioactivity and selectivity, making it a promising candidate for further exploration in medicinal chemistry.

The amino group in the molecular structure provides a site for further functionalization, allowing chemists to explore various derivatization strategies such as coupling reactions with carboxylic acids or activating agents to form amides or other bioactive entities. Additionally, the methylpyridine core is known to be a common scaffold in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets. The combination of these features makes 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile a versatile building block for the synthesis of novel compounds with potential therapeutic applications.

The acetonitrile group at the 6-position introduces polarity and solubility characteristics that can be advantageous in certain pharmaceutical formulations. Acetonitrile-based solvents are commonly used in synthetic chemistry due to their ability to dissolve a wide range of organic compounds and their compatibility with various reaction conditions. This feature may facilitate the synthesis and purification of derivatives of 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile, making it a practical choice for industrial-scale production.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are critical for many biological processes and often serve as targets for therapeutic intervention. The unique structural features of 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile make it an attractive candidate for designing inhibitors or modulators of PPIs. Preliminary studies have suggested that compounds with similar scaffolds may interact with specific binding pockets on target proteins, thereby altering their function. Further research is needed to fully elucidate the mechanisms of action and potential therapeutic applications of this compound.

Another area where 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile shows promise is in the field of oncology. Cancer research has identified numerous protein targets that are aberrantly expressed or mutated in tumors, making them attractive candidates for drug intervention. The ability of this compound to interact with these targets could lead to the development of novel anticancer agents. Additionally, its structural flexibility allows for modifications that can enhance its ability to cross cell membranes and reach intracellular targets, which is often a challenge in oncology drug development.

The synthesis of 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include functional group interconversions, protecting group strategies, and regioselective reactions to achieve the desired substitution pattern. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently, but optimization remains crucial for large-scale production.

From a computational chemistry perspective, virtual screening techniques have been increasingly employed to identify potential hits among large libraries of compounds like 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile. These methods leverage computational models to predict interactions between the compound and biological targets, thereby expediting the drug discovery process. The integration of machine learning algorithms has further enhanced the accuracy and efficiency of these predictions, making it possible to prioritize compounds for experimental validation based on their predicted bioactivity.

The environmental impact of chemical synthesis is also an important consideration in modern drug development. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to optimize synthetic protocols for compounds like 3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile, aiming to make the process more environmentally friendly while maintaining high yields and purity standards.

In conclusion,3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile (CAS No. 1806800-72-5) represents a structurally fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new ways to leverage its structural features,3-Amino-2-(difluoromethyl)-5-methylpyridine-6-acetonitrile is poised to play an important role in the development of next-generation therapeutics.